Cas no 408335-80-8 (4-Hydroxy-2-methyl-5-nitrobenzoic acid)

• Product Name: 4-Hydroxy-2-methyl-5-nitrobenzoic acid
• CAS No: 408335-80-8
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD18826158
• CID: 326182
• PubChem ID: 20040347
• Update Time: 2025-04-19

4-Hydroxy-2-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methyl-5-nitrobenzoic acid
• Benzoic acid,4-hydroxy-2-methyl-5-nitro-
• Benzoic acid, 4-hydroxy-2-methyl-5-nitro- (9CI)
• 4-Hydroxy-2-methyl-5-nitrobenzoicacid
• 408335-80-8
• AS-67443
• MFCD18826158
• CS-0061237
• AKOS024261729
• SCHEMBL2240139
• DB-295330

• MDL： MFCD18826158
• Inchi： 1S/C8H7NO5/c1-4-2-7(10)6(9(13)14)3-5(4)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： LIDKLIGKTGJHFK-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C(=O)O)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03242232g/mol
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.534±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 213-214 ºC
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),